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Abstract

Gualamyecin is a novel acaricide produced by Streptomyces sp. NK11687. This technical guide
provides a comprehensive overview of Gualamycin, focusing on its chemical structure,
physicochemical properties, and biological activity. Detailed experimental protocols for its
production, isolation, and structural elucidation are presented. Furthermore, this guide explores
its potential mechanism of action and provides quantitative data on its acaricidal efficacy. This
document is intended to serve as a valuable resource for researchers and professionals in the
fields of natural product chemistry, pesticide development, and drug discovery.

Chemical Structure and Physicochemical Properties

Gualamycin is a complex disaccharide-containing pyrrolidine derivative. Its chemical structure
was determined to be (2R,3S,4S)-2-0-[4-0-(2-amino-2-deoxy-beta-D-gulopyranosyl)-alpha-D-
galactopyranosyl]-2,3,4-trihydroxy-4-[(2S,3S,4S,5S)-3,4-dihydroxy-5-hydroxymethylpyrrolidin-2-
yl] butanoic acid. The structure was elucidated through a combination of spectroscopic and
crystallographic techniques, including Fast Atom Bombardment Mass Spectrometry (FAB-MS),
one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy (COSY, HMQC,
HMBC), Infrared (IR) spectroscopy, and X-ray crystallographic analysis.

Table 1: Physicochemical Properties of Gualamycin
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Property Value Reference
Appearance White powder [1]
Molecular Formula C21H38N2015

Molecular Weight 558.5 g/mol

Solubility Soluble in water and methanol [1]

o Insoluble in acetone and
Insolubility Hiorof [1]
chloroform

Biological Activity

Gualamycin exhibits potent acaricidal activity. Notably, it has demonstrated efficacy against
mite species that are both sensitive and resistant to the commonly used acaricide, Dicofol[1].

Table 2: Acaricidal Activity of Gualamycin

Concentration

Target Mite Species Activity Reference
(ng/mL)

Dicofol-sensitive mites 250 100% [1]

Dicofol-resistant mites 250 100% [1]

Experimental Protocols
Production of Gualamycin

The production of Gualamycin is achieved through the fermentation of Streptomyces sp.
NK11687.
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Harvesting
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Culture Supernatant

Click to download full resolution via product page
Caption: Workflow for the production of Gualamycin via fermentation.
Protocol:

o Aloopful of Streptomyces sp. NK11687 is inoculated into a seed medium (e.g., yeast extract-
malt extract broth).

e The seed culture is incubated at 28°C for 2 days with shaking.
e The seed culture is then used to inoculate a production medium.
e The production culture is incubated at 28°C for 5 days with shaking.

 After fermentation, the culture broth is centrifuged to separate the supernatant containing
Gualamycin from the mycelial cake.

Isolation and Purification

Gualamyecin is isolated and purified from the culture supernatant using a series of
chromatographic techniques.
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Purification
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Structural Analysis
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Chemical Structure of Gualamycin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Column chromatography - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Gualamycin: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1243600#what-is-the-chemical-structure-of-
gualamycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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